Cas no 1006620-26-3 (2-{[(Benzyloxy)carbonyl]amino}-5-bromo-3-methylbenzoic acid)

• Product Name: 2-{[(Benzyloxy)carbonyl]amino}-5-bromo-3-methylbenzoic acid
• CAS No: 1006620-26-3
• MF: C₁₆H₁₄BrNO₄
• MW: 364.190663814545
• CID: 5847442
• PubChem ID: 137942833
• Update Time: 2025-07-18

2-{[(Benzyloxy)carbonyl]amino}-5-bromo-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1006620-26-3
• EN300-6748044
• 5-Bromo-3-methyl-2-(phenylmethoxycarbonylamino)benzoic acid
• 2-{[(benzyloxy)carbonyl]amino}-5-bromo-3-methylbenzoic acid
• 2-{[(Benzyloxy)carbonyl]amino}-5-bromo-3-methylbenzoic acid

• Inchi： 1S/C16H14BrNO4/c1-10-7-12(17)8-13(15(19)20)14(10)18-16(21)22-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,18,21)(H,19,20)
• InChI Key： IBTRDCHFYPKFPS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C(=C(C)C=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 363.01062g/mol
• Monoisotopic Mass: 363.01062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{[(Benzyloxy)carbonyl]amino}-5-bromo-3-methylbenzoic acid

Professional Introduction to 2-{[(Benzyloxy)carbonyl]amino}-5-bromo-3-methylbenzoic Acid (CAS No. 1006620-26-3)

2-{[(Benzyloxy)carbonyl]amino}-5-bromo-3-methylbenzoic acid, identified by its CAS number 1006620-26-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, serves as a crucial intermediate in the development of various therapeutic agents and research chemicals. Its unique structural features, including the presence of a bromine substituent and a benzyloxy carbonyl group, make it a versatile building block for synthetic chemists.

The compound's molecular formula, C₁₆H₁₄BNO₄, underscores its complexity and the diverse functional groups it incorporates. The bromo atom at the 5-position and the methyl group at the 3-position contribute to its reactivity and potential applications in medicinal chemistry. The presence of an amide-like moiety, derived from the [(benzyloxy)carbonyl]amino group, further enhances its utility in peptide mimetics and protease inhibition studies.

In recent years, the demand for high-quality intermediates like 2-{[(Benzyloxy)carbonyl]amino}-5-bromo-3-methylbenzoic acid has surged due to advancements in drug discovery technologies. This compound has been widely utilized in the synthesis of novel small-molecule drugs targeting various therapeutic areas, including oncology, neurology, and inflammatory diseases. Its structural motifs are particularly relevant in designing molecules that interact with biological targets such as kinases, proteases, and transcription factors.

The pharmaceutical industry has increasingly relied on such intermediates to streamline synthetic pathways and improve yield rates. The incorporation of halogenated aromatic rings, such as the bromo-substituted benzene ring in this compound, is a common strategy to enhance binding affinity and metabolic stability. Additionally, the benzyloxy carbonyl group serves as a protecting group for amino functions during multi-step syntheses, ensuring high selectivity and purity.

A notable application of 2-{[(Benzyloxy)carbonyl]amino}-5-bromo-3-methylbenzoic acid lies in the development of inhibitors for matrix metalloproteinases (MMPs), which are enzymes implicated in various pathological processes including cancer metastasis and tissue degradation. Researchers have leveraged its structural framework to design potent MMP inhibitors with improved pharmacokinetic profiles. The bromine atom's presence allows for further derivatization via cross-coupling reactions, enabling the creation of more complex scaffolds with tailored biological activities.

In academic research, this compound has been employed as a key precursor in the synthesis of advanced peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while exhibiting enhanced stability and pharmacological properties. The [(benzyloxy)carbonyl]amino group provides a robust foundation for constructing cyclic peptides or constrained analogs that can interact with biological targets with high specificity.

The role of halogenated aromatic compounds in medicinal chemistry cannot be overstated. The electron-withdrawing nature of bromine enhances electrophilicity at certain positions on the aromatic ring, facilitating nucleophilic substitution reactions essential for drug modification. This characteristic makes 2-{[(Benzyloxy)